Cas no 2229229-47-2 (2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229229-47-2
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6571474
• PubChem ID: 165838510
• Update Time: 2025-10-11

2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1792034
• 2229229-47-2

• Inchi： 1S/C15H17NO2/c1-15(2)12(13(15)14(17)18)10-5-4-6-11-9(10)7-8-16(11)3/h4-8,12-13H,1-3H3,(H,17,18)
• InChI Key： XXPPQUIXJZMOCE-UHFFFAOYSA-N
• SMILES： OC(C1C(C2=CC=CC3=C2C=CN3C)C1(C)C)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2229229-47-2)

2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2229229-47-2, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework combines a cyclopropane ring with an indole moiety, features that have been increasingly explored for their potential biological activities. This compound represents a fascinating example of how structural complexity can be leveraged to modulate biological targets, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The cyclopropane core in 2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid is known for its strained three-membered ring, which can enhance binding affinity to certain biological receptors due to its rigid conformation. This structural motif has been widely studied for its utility in drug design, particularly in the development of small-molecule inhibitors and agonists. The indole moiety, on the other hand, is a well-documented pharmacophore found in numerous bioactive natural products and synthetic drugs. Its presence in this compound suggests potential interactions with enzymes and receptors involved in various physiological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the combination of the cyclopropane and indole groups in 2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid may facilitate selective interactions with targets such as G-protein coupled receptors (GPCRs) and serine/threonine kinases. These interactions are critical for modulating signaling pathways associated with inflammation, pain, and neurodegeneration.

In the realm of drug discovery, the synthesis of analogs derived from 2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid has been a focus of several research groups. By modifying the substituents on the cyclopropane ring or the indole core, chemists aim to optimize pharmacokinetic properties such as solubility, metabolic stability, and bioavailability. For instance, computational studies have suggested that subtle changes in the electronic distribution of the molecule can significantly alter its affinity for biological targets.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual or multi-target activity, as this can lead to more efficacious and less side-effect-prone therapies. 2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2229229-47-2) fits this criterion due to its potential to interact with multiple receptors or enzymes simultaneously. This characteristic is particularly valuable in treating complex diseases where multifaceted therapeutic intervention is required.

Moreover, the indole derivative segment of this compound has been implicated in various preclinical studies for its potential anti-inflammatory and analgesic effects. The indole scaffold is known to modulate pathways involving neurotransmitters such as serotonin and dopamine, which are pivotal in regulating mood and pain perception. By incorporating this moiety into a cyclopropanecarboxylic acid backbone, researchers hope to harness these properties while introducing novel mechanisms of action.

The synthesis of 2,2-dimethyl-3-(1-methyl-1H-indol-4-yl)cyclopropane-1-carboxylic acid presents unique challenges due to the strain inherent in the cyclopropane ring. However, modern synthetic methodologies have made it possible to construct such complex molecules with high yield and purity. Techniques such as transition-metal-catalyzed cyclizations and cross-coupling reactions have been instrumental in building this compound efficiently. These advances have not only facilitated its study but also opened avenues for synthesizing related derivatives with tailored biological activities.

In conclusion, 2,2-dimethyl -3-( 1 -methyl - 1 H -indol - 4 - yl ) -cyclopropane - 1 -carboxylic acid (CAS No. 2229229 -47 - 2) represents a promising candidate for further exploration in drug discovery. Its unique structural features offer potential advantages in terms of binding affinity and selectivity toward biological targets. As research continues to uncover new applications for this compound and its derivatives, it is likely that we will see more innovative approaches leveraging its chemical properties to address unmet medical needs.